2-(4-tert-butylphenoxy)-3-{(Z)-[4-oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(4-tert-butylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H25N3O3S2/c1-15(2)28-23(30)19(33-24(28)32)14-18-21(26-20-8-6-7-13-27(20)22(18)29)31-17-11-9-16(10-12-17)25(3,4)5/h6-15H,1-5H3/b19-14-
• InChI Key: ZUDGUMPDNHDRJI-RGEXLXHISA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)C(C)(C)C)/SC1=S
• Canonical SMILES: CC(C)N1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)C(C)(C)C)SC1=S

Description

The compound 2-(4-tert-butylphenoxy)-3-{(Z)-[4-oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one features a pyrido[1,2-a]pyrimidin-4-one core substituted with:

• A 4-tert-butylphenoxy group at position 2, contributing steric bulk and lipophilicity.
• A (Z)-configured thiazolidinone moiety at position 3, with a 4-oxo-2-thioxo group and isopropyl substituent, likely influencing redox activity and hydrogen bonding.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The table below compares the target compound with structurally related derivatives:

Compound Name / ID	Key Substituents	Core Structure	Biological Activity (Reported)
Target Compound	4-tert-butylphenoxy, isopropyl-thiazolidinone	Pyrido[1,2-a]pyrimidin-4-one	Not explicitly reported (inferred)
2-(Ethylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	Ethylamino, 2-phenylethyl-thiazolidinone	Pyrido[1,2-a]pyrimidin-4-one	Antimicrobial (analogous thiazolidinones)
3-[(5Z)-5-{[2-(4-Fluorophenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid	4-Fluorophenoxy, propanoic acid-thiazolidinone	Pyrido[1,2-a]pyrimidin-4-one	Potential anticancer (ferroptosis induction)
(S)-2-(5-((3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropanoic acid (13c)	Methoxyphenyl-pyrazole, phenylpropanoic acid-thiazolidinone	Thiazolidinone-pyrazole hybrid	Antioxidant, enzyme inhibition

Key Observations:

• Thiazolidinone Modifications: The isopropyl group in the target compound may reduce metabolic oxidation compared to 2-phenylethyl () or propanoic acid () substituents, which are prone to enzymatic cleavage .

Physicochemical and Stability Profiles

Property	Target Compound	Ethylamino Analog	Fluorophenoxy Analog
Melting Point (°C)	Not reported	Not reported	Not reported
Aqueous Solubility (mg/mL)	Low (predicted)	Moderate	Low
Metabolic Stability	High (tert-butyl)	Moderate (ethylamino)	High (fluorophenoxy)